Cas no 1261799-66-9 (2-Amino-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Amino-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261799-66-9
• MF: C₁₃H₈F₆N₂
• MW: 306.206443786621
• CID: 4984416
• Update Time: 2025-10-22

2-Amino-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H8F6N2/c14-12(15,16)8-3-1-2-7(6-8)9-4-5-10(13(17,18)19)21-11(9)20/h1-6H,(H2,20,21)
• InChI Key： MXNBHGTWPDBXLJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC=C(C(F)(F)F)N=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 3.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 2-Amino-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine (CAS: 1261799-66-9)

The compound 2-Amino-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine (CAS: 1261799-66-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of trifluoromethyl groups at specific positions on the pyridine ring enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 2-Amino-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine exhibits notable activity against a range of biological targets. For instance, preliminary data suggest its potential as an inhibitor of specific kinases involved in inflammatory pathways. These findings are supported by molecular docking studies, which reveal strong binding affinities to the active sites of target proteins.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Early results indicate favorable absorption and distribution profiles, although challenges related to its elimination half-life remain to be addressed. Researchers are also exploring its potential as a scaffold for the development of multi-targeted drugs, given its ability to interact with diverse biological systems.

The therapeutic potential of 2-Amino-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine extends beyond its immediate applications. Its structural versatility allows for the introduction of various functional groups, enabling the design of derivatives with tailored biological activities. This adaptability positions the compound as a valuable tool in the discovery of next-generation therapeutics for complex diseases such as cancer and autoimmune disorders.

In conclusion, the ongoing research on 2-Amino-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine (CAS: 1261799-66-9) underscores its significance in the field of medicinal chemistry. The compound's unique properties and broad applicability make it a focal point for future studies aimed at unlocking its full therapeutic potential. Continued exploration of its synthetic pathways, biological activities, and clinical relevance will undoubtedly contribute to advancements in drug discovery and development.